4-Fluoro-2-(hydroxymethyl)-6-[(phenylmethyl)oxy]phenol

• Molecular Formula: C14H13FO3
• Molecular Weight: 248.25 g/mol
• IUPAC Name: 4-fluoro-2-(hydroxymethyl)-6-phenylmethoxyphenol
• InChI: InChI=1S/C14H13FO3/c15-12-6-11(8-16)14(17)13(7-12)18-9-10-4-2-1-3-5-10/h1-7,16-17H,8-9H2
• InChI Key: XZTGUYBVXANZDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC(=CC(=C2O)CO)F

Description

4-Fluoro-2-(hydroxymethyl)-6-[(phenylmethyl)oxy]phenol is a useful research compound. Its molecular formula is C14H13FO3 and its molecular weight is 248.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 6-fluoro-2,2-dimethyl-8-[(phenylmethyl)oxy]-4H-1,3-benzodioxine (9.9 g, 34.3 mmol) was added ethanol (50 mL) and 4 N HCl (aq) (50 mL). The mixture began as a suspension but became homogeneous while stirring for 20 min at 85° C. After cooling to rt, the ethanol was removed in vacuo, and the resulting aqueous mixture was extracted twice with ethyl acetate. The organic extracts were combined, dried over magnesium sulfate, filtered, and concentrated in vacuo. 4-Fluoro-2-(hydroxymethyl)-6-[(phenylmethyl)oxy]phenol was isolated as a orange oil in quantitative yield. 1H NMR (400 MHz, CDCl3): δ 7.42-7.36 (m, 5H), 6.66-6.62 (m, 2H), 5.08 (s, 2H), 4.70 (s, 2H), 4.37 (br s, 2H).